5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide

• IUPAC Name: 5-bromo-N-[(Z)-(4-chlorophenyl)methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C13H9BrClN3O/c14-11-5-10(7-16-8-11)13(19)18-17-6-9-1-3-12(15)4-2-9/h1-8H,(H,18,19)/b17-6-
• InChI Key: BJWTUTHTTYKXSR-FMQZQXMHSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C2=CC(=CN=C2)Br)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=N\NC(=O)C2=CC(=CN=C2)Br)Cl
• Molecular Formula: C13H9BrClN3O
• Molecular Weight: 338.59 g/mol

Description

5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide (BCN) is a chemical compound that has gained significant attention in the field of scientific research due to its potential for various applications. It is a hydrazide derivative of nicotinic acid that has a bromine and chloro substituent on the benzene ring.

Mechanism of Action

The exact mechanism of action of 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide is not fully understood. However, it has been suggested that 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide may act by inhibiting the activity of certain enzymes or proteins in the target organism. It has also been suggested that 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide may act by disrupting the cell membrane of the target organism.
Biochemical and Physiological Effects:
5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains. 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide has also been found to induce apoptosis in cancer cells. Additionally, 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide has been shown to exhibit antioxidant activity.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide in lab experiments is its broad-spectrum activity against various bacterial and fungal strains. 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide is also relatively easy to synthesize and has a high yield. However, one limitation of using 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for the study of 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide. One area of research could focus on the development of more potent derivatives of 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide with increased activity against target organisms. Another area of research could focus on the use of 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide as a fluorescent probe for the detection of metal ions in environmental samples. Additionally, further studies could be conducted to investigate the potential use of 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide as an antioxidant or anti-inflammatory agent.

Scientific Research Applications

5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antibacterial, antifungal, and antitumor activities. 5-bromo-N'-(4-chlorobenzylidene)nicotinohydrazide has also been studied for its potential use as a fluorescent probe for the detection of metal ions.